2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol

• IUPAC Name: 4-amino-2-[2-(2-prop-2-enoxyphenoxy)ethylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H17N3O3S/c1-2-7-20-11-5-3-4-6-12(11)21-8-9-22-15-17-13(16)10-14(19)18-15/h2-6,10H,1,7-9H2,(H3,16,17,18,19)
• InChI Key: BQDJFVZYXIFZJR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1OCCSC2=NC(=CC(=O)N2)N
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of pyrimidines, which are widely used in the pharmaceutical industry due to their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol involves the inhibition of specific enzymes that are essential for cancer cell growth. This compound works by binding to the active site of these enzymes, thereby preventing them from carrying out their normal function. This inhibition leads to a decrease in cancer cell growth and proliferation.
Biochemical and Physiological Effects
Studies have shown that 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol has various biochemical and physiological effects. This compound has been shown to inhibit the activity of specific enzymes that are essential for cancer cell growth, as mentioned earlier. Additionally, this compound has also been shown to have anti-inflammatory effects. Studies have shown that 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol inhibits the production of specific inflammatory cytokines, thereby reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol in lab experiments is its potent inhibitory activity against specific enzymes that are essential for cancer cell growth. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis process, which can make it challenging to produce in large quantities.

Future Directions

There are various future directions for the use of 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol in scientific research. One potential direction is the development of this compound as a potential drug candidate for the treatment of various cancers and inflammatory diseases. Additionally, further studies can be conducted to investigate the mechanism of action of this compound and its potential applications in other areas of scientific research. Finally, the synthesis process of this compound can be optimized to make it more efficient and cost-effective for large-scale production.
Conclusion
In conclusion, 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol is a novel compound that has shown promising results in various scientific research applications. This compound has potent inhibitory activity against specific enzymes that are essential for cancer cell growth and has anti-inflammatory effects. While the synthesis process of this compound is relatively complex, its potential applications in scientific research make it a promising candidate for further investigation.

Synthesis Methods

The synthesis of 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol is a multi-step process that involves the reaction of various reagents. The synthesis process starts with the reaction of 2-(allyloxy)phenol with 2-bromoethanol in the presence of potassium carbonate to form 2-{2-[2-(allyloxy)phenoxy]ethyl}phenol. This intermediate is then reacted with thionyl chloride to form 2-{2-[2-(allyloxy)phenoxy]ethyl}thiophenol. Finally, the reaction of 2-{2-[2-(allyloxy)phenoxy]ethyl}thiophenol with 6-amino-4-chloropyrimidine in the presence of potassium carbonate yields 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol.

Scientific Research Applications

2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol has shown promising results in various scientific research applications. One of the significant applications of this compound is in the field of cancer research. Studies have shown that 2-({2-[2-(allyloxy)phenoxy]ethyl}thio)-6-amino-4-pyrimidinol inhibits the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. This compound works by inhibiting the activity of specific enzymes that are essential for cancer cell growth.